Cas no 54127-99-0 (2-Propanol, 1-[(5-ethyl-4-pyrimidinyl)oxy]-3-[(1-methylethyl)amino]-)

• Product name: 2-Propanol, 1-[(5-ethyl-4-pyrimidinyl)oxy]-3-[(1-methylethyl)amino]-
• CAS No: 54127-99-0
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 355384
• PubChem ID: 71364849

2-Propanol, 1-[(5-ethyl-4-pyrimidinyl)oxy]-3-[(1-methylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[(5-ethyl-4-pyrimidinyl)oxy]-3-[(1-methylethyl)amino]-
• 1-(5-ethylpyrimidin-4-yl)oxy-3-(propan-2-ylamino)propan-2-ol
• DTXSID00788295
• 54127-99-0
• 1-[(5-Ethylpyrimidin-4-yl)oxy]-3-[(propan-2-yl)amino]propan-2-ol

• Inchi： InChI=1S/C12H21N3O2/c1-4-10-5-13-8-15-12(10)17-7-11(16)6-14-9(2)3/h5,8-9,11,14,16H,4,6-7H2,1-3H3
• InChI Key： VACMNMSZOQXYFL-UHFFFAOYSA-N
• SMILES： CC(NCC(COC1=NC=NC=C1CC)O)C

Computed Properties

• Exact Mass: 239.16353
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• PSA: 67.27